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Compound of Interest

Compound Name: 4-(Cyclopentyloxy)benzoic acid

Cat. No.: B1348951

An In-depth Technical Guide to 4-(Cyclopentyloxy)benzoic Acid: Molecular Weight and
Formula

This technical guide provides a detailed overview of the fundamental chemical properties of 4-
(Cyclopentyloxy)benzoic acid, specifically focusing on its molecular weight and chemical
formula. This information is critical for researchers, scientists, and professionals involved in
drug development and chemical synthesis.

Chemical Identity

Synonyms: 4-(cyclopentyloxy)benzoic acid[1]

Quantitative Data Summary

A clear understanding of the molecular formula and weight is the foundation for any
experimental work or theoretical modeling. The table below summarizes these core quantitative
data for 4-(Cyclopentyloxy)benzoic acid.

Property Value Source
Molecular Formula C12H1403 PubChem[1][2]
Molecular Weight 206.24 g/mol PubChem[1][2]
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Experimental Protocols

Accurate determination of molecular weight is crucial in chemical analysis and synthesis. While
this guide does not detail a specific experimental synthesis of 4-(Cyclopentyloxy)benzoic
acid, the molecular weight is a computed value derived from its chemical formula.[1] The
standard experimental method to confirm this would be mass spectrometry.

Conceptual Workflow for Molecular Weight Verification

The following diagram illustrates a generalized workflow for the verification of the molecular
weight of a synthesized chemical compound like 4-(Cyclopentyloxy)benzoic acid.
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Caption: Generalized workflow for the experimental verification of a compound's molecular
weight.

Signaling Pathways

As of the current literature, there are no well-defined signaling pathways directly and
exclusively attributed to 4-(Cyclopentyloxy)benzoic acid. Its primary utility is often as a
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building block or intermediate in the synthesis of more complex molecules. The logical
relationship for its use in research and development is therefore centered on its role as a
precursor.

Logical Relationship in Chemical Synthesis

The following diagram illustrates the logical role of 4-(Cyclopentyloxy)benzoic acid in a
synthetic chemistry context.
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Caption: Logical flow from starting materials to a final product via 4-(Cyclopentyloxy)benzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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